7-METHYL-4-({4-[(2-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-2H-CHROMEN-2-ONE

• IUPAC Name: 7-methyl-4-[[4-[(2-methylphenyl)methyl]piperazin-1-yl]methyl]chromen-2-one
• InChI: InChI=1S/C23H26N2O2/c1-17-7-8-21-20(14-23(26)27-22(21)13-17)16-25-11-9-24(10-12-25)15-19-6-4-3-5-18(19)2/h3-8,13-14H,9-12,15-16H2,1-2H3
• InChI Key: MFQPZBJCPXTABN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CC(=O)O2)CN3CCN(CC3)CC4=CC=CC=C4C
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol

Description

7-METHYL-4-({4-[(2-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-2H-CHROMEN-2-ONE is a complex organic compound that belongs to the class of chromen-2-one derivatives. This compound is characterized by the presence of a chromen-2-one core structure, which is further substituted with a piperazine moiety and a methyl group. The unique structural features of this compound make it an interesting subject for scientific research, particularly in the fields of medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-METHYL-4-({4-[(2-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-2H-CHROMEN-2-ONE typically involves a multi-step process. One common synthetic route includes the following steps:

Formation of the Chromen-2-one Core: The chromen-2-one core can be synthesized through a condensation reaction between a suitable phenol derivative and an appropriate aldehyde under acidic conditions.

Introduction of the Piperazine Moiety: The piperazine moiety is introduced through a nucleophilic substitution reaction. This step involves the reaction of the chromen-2-one intermediate with a piperazine derivative, such as 1-(2-methylphenyl)methylpiperazine, under basic conditions.

Methylation: The final step involves the methylation of the chromen-2-one core at the 7-position using a methylating agent like methyl iodide in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

7-METHYL-4-({4-[(2-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-2H-CHROMEN-2-ONE undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the piperazine moiety, leading to the formation of N-oxide derivatives.

Reduction: Reduction reactions can occur at the chromen-2-one core, converting it to a dihydro derivative.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine moiety, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides under basic conditions.

Major Products

The major products formed from these reactions include N-oxide derivatives, dihydro derivatives, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

7-METHYL-4-({4-[(2-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-2H-CHROMEN-2-ONE has a wide range of scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reference standard in analytical chemistry.

Biology: It is used in biological studies to investigate its effects on various biological pathways and its potential as a bioactive compound.

Medicine: The compound is studied for its potential therapeutic applications, including its use as an anti-inflammatory, anticancer, and antimicrobial agent.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other industrially important compounds.

Mechanism of Action

The mechanism of action of 7-METHYL-4-({4-[(2-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-2H-CHROMEN-2-ONE involves its interaction with specific molecular targets and pathways. The compound is known to bind to various receptors and enzymes, modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, leading to its anti-inflammatory effects. Additionally, it may interact with DNA or proteins in cancer cells, inducing apoptosis and inhibiting cell proliferation.

Comparison with Similar Compounds

Similar Compounds

2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione: This compound shares a similar piperazine moiety but differs in the core structure and substituents.

4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride: This compound also contains a piperazine moiety but has a different core structure and functional groups.

Uniqueness

The uniqueness of 7-METHYL-4-({4-[(2-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}METHYL)-2H-CHROMEN-2-ONE lies in its specific combination of a chromen-2-one core with a piperazine moiety and a methyl group. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various scientific research applications.